Cas no 94108-37-9 (3-Pyrrolidinecarboxylicacid, 1-decyl-5-oxo-)
94108-37-9 structure
Product Name:3-Pyrrolidinecarboxylicacid, 1-decyl-5-oxo-
CAS No:94108-37-9
MF:C15H27NO3
MW:269.379784822464
CID:808868
PubChem ID:3023563
Update Time:2025-04-19
3-Pyrrolidinecarboxylicacid, 1-decyl-5-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrrolidinecarboxylicacid, 1-decyl-5-oxo-
- 1-decyl-5-oxopyrrolidine-3-carboxylic acid
- NS00064127
- DTXSID50916460
- SCHEMBL8084223
- 94108-37-9
- EINECS 302-376-4
- AKOS018759912
-
- Inchi: 1S/C15H27NO3/c1-2-3-4-5-6-7-8-9-10-16-12-13(15(18)19)11-14(16)17/h13H,2-12H2,1H3,(H,18,19)
- InChI Key: GABHSCSSTHISHK-UHFFFAOYSA-N
- SMILES: O=C1CC(C(=O)O)CN1CCCCCCCCCC
Computed Properties
- Exact Mass: 269.19909372g/mol
- Monoisotopic Mass: 269.19909372g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 57.6Ų
3-Pyrrolidinecarboxylicacid, 1-decyl-5-oxo- Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
94108-37-9 (3-Pyrrolidinecarboxylicacid, 1-decyl-5-oxo-) Related Products
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